Cas no 1543518-24-6 (2-Furanmethanol, α-(2-amino-1,1-dimethylethyl)tetrahydro-5-methyl-)

• Product Name: 2-Furanmethanol, α-(2-amino-1,1-dimethylethyl)tetrahydro-5-methyl-
• CAS No: 1543518-24-6
• MF: C₁₀H₂₁NO₂
• MW: 187.27924323082
• CID: 5283957
• Update Time: 2025-07-09

2-Furanmethanol, α-(2-amino-1,1-dimethylethyl)tetrahydro-5-methyl- Chemical and Physical Properties

Names and Identifiers

• 2-Furanmethanol, α-(2-amino-1,1-dimethylethyl)tetrahydro-5-methyl-

• Inchi： 1S/C10H21NO2/c1-7-4-5-8(13-7)9(12)10(2,3)6-11/h7-9,12H,4-6,11H2,1-3H3
• InChI Key： APASMPMRXNILHK-UHFFFAOYSA-N
• SMILES： C(C1CCC(C)O1)(O)C(C)(C)CN

Additional information on 2-Furanmethanol, α-(2-amino-1,1-dimethylethyl)tetrahydro-5-methyl-

2-Furanmethanol, α-(2-amino-1,1-dimethylethyl)tetrahydro-5-methyl-

The compound with CAS No. 1543518-24-6, known as 2-Furanmethanol, α-(2-amino-1,1-dimethylethyl)tetrahydro-5-methyl-, is a structurally complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of tetrahydrofuran derivatives and exhibits unique chemical properties due to its functional groups and stereochemistry. The molecule's structure includes a tetrahydrofuran ring system, a methanol group, and an amino-substituted isopropyl group, making it a versatile candidate for various applications in drug discovery and chemical synthesis.

Recent studies have highlighted the potential of 2-Furanmethanol derivatives in modulating cellular signaling pathways, particularly those involving protein kinases and G-protein coupled receptors (GPCRs). For instance, researchers have reported that certain analogs of this compound can act as allosteric modulators of metabotropic glutamate receptors (mGluRs), which are critical targets in the treatment of neurological disorders such as epilepsy and anxiety. The ability of this compound to interact with these receptors suggests its potential as a lead molecule for developing novel therapeutic agents.

In terms of synthesis, the preparation of 2-Furanmethanol derivatives has been optimized through various methodologies, including enantioselective catalytic asymmetric synthesis and biocatalytic approaches. These advancements have not only improved the yield and purity of the compound but also facilitated its large-scale production for preclinical studies. The use of green chemistry principles in these synthetic strategies has further enhanced the sustainability and eco-friendliness of the manufacturing process.

The pharmacokinetic profile of 2-Furanmethanol has been extensively studied in animal models, revealing favorable absorption and distribution characteristics. Preclinical data indicate that the compound exhibits good bioavailability and minimal toxicity at therapeutic doses. These attributes make it an attractive candidate for further investigation in clinical trials targeting diseases where mGluR modulation is implicated.

Beyond its pharmacological applications, 2-Furanmethanol has also found utility in materials science as a chiral building block for constructing enantioenriched compounds. Its ability to induce asymmetry in chemical reactions has made it a valuable tool in asymmetric synthesis, enabling the construction of complex molecular architectures with high enantiomeric excess.

In conclusion, 2-Furanmethanol, α-(2-amino-1,1-dimethylethyl)tetrahydro-5-methyl-, represents a promising compound with diverse applications across multiple disciplines. Ongoing research continues to uncover new insights into its chemical properties and biological activities, underscoring its potential as a key player in future drug development and chemical innovation.